Cas no 84582-94-5 (1,2,4-Triazine-5,6-diamine, 3-(methylthio)-)

• Product name: 1,2,4-Triazine-5,6-diamine, 3-(methylthio)-
• CAS No: 84582-94-5
• MF: C₄H₇N₅S
• MW: 157.19688
• CID: 666855
• PubChem ID: 12853684

1,2,4-Triazine-5,6-diamine, 3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine-5,6-diamine, 3-(methylthio)-
• 3-methylsulfanyl-1,2,4-triazine-5,6-diamine
• 3-(Methylsulfanyl)-1,2,4-triazine-5,6-diamine
• 5,6-diamino-3-methylthio-1,2,4-triazine
• 84582-94-5
• DTXSID60511526
• SCHEMBL12883906

• Inchi： InChI=1S/C4H7N5S/c1-10-4-7-2(5)3(6)8-9-4/h1H3,(H2,6,8)(H2,5,7,9)
• InChI Key： FJNDDFKOXPSBJO-UHFFFAOYSA-N
• SMILES： CSC1=NC(=C(N=N1)N)N

Computed Properties

• Exact Mass: 157.04221642g/mol
• Monoisotopic Mass: 157.04221642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 116Ų